Cas no 1021324-67-3 (4-benzo[b]thien-4-yl-N-2-propyn-1-yl-1-Piperazinebutanamine)

4-benzo[b]thien-4-yl-N-2-propyn-1-yl-1-Piperazinebutanamine structure
1021324-67-3 structure
Product Name:4-benzo[b]thien-4-yl-N-2-propyn-1-yl-1-Piperazinebutanamine
CAS No:1021324-67-3
MF:C19H25N3S
MW:327.486902952194
CID:2106969
Update Time:2023-11-19

4-benzo[b]thien-4-yl-N-2-propyn-1-yl-1-Piperazinebutanamine Chemical and Physical Properties

Names and Identifiers

    • 4-benzo[b]thien-4-yl-N-2-propyn-1-yl-1-Piperazinebutanamine
    • CID 129605731
    • 1-Piperazinebutanamine, 4-benzo[b]thien-4-yl-N-2-propyn-1-yl-
    • Inchi: 1S/C19H25N3S/c1-2-9-20-10-3-4-11-21-12-14-22(15-13-21)18-6-5-7-19-17(18)8-16-23-19/h1,5-8,16,20H,3-4,9-15H2
    • InChI Key: YOCSITKLSIDAHT-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1C=CC=C2N1CCN(CCCCNCC#C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 397
  • Topological Polar Surface Area: 46.8

Experimental Properties

  • Density: 1.133±0.06 g/cm3(Predicted)
  • Boiling Point: 496.0±45.0 °C(Predicted)
  • pka: 7.94±0.10(Predicted)
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